molecular formula C12H18ClNO B13265695 4-{[1-(3-Chlorophenyl)ethyl]amino}butan-2-ol

4-{[1-(3-Chlorophenyl)ethyl]amino}butan-2-ol

Cat. No.: B13265695
M. Wt: 227.73 g/mol
InChI Key: GELRDRFOBJOGNU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-{[1-(3-Chlorophenyl)ethyl]amino}butan-2-ol is a secondary amino alcohol featuring a 3-chlorophenyl group attached via an ethylamine chain to a butanol backbone. The chlorine substituent at the meta position on the aromatic ring influences electronic properties and lipophilicity, which may affect binding interactions in biological systems or catalytic processes.

Properties

Molecular Formula

C12H18ClNO

Molecular Weight

227.73 g/mol

IUPAC Name

4-[1-(3-chlorophenyl)ethylamino]butan-2-ol

InChI

InChI=1S/C12H18ClNO/c1-9(15)6-7-14-10(2)11-4-3-5-12(13)8-11/h3-5,8-10,14-15H,6-7H2,1-2H3

InChI Key

GELRDRFOBJOGNU-UHFFFAOYSA-N

Canonical SMILES

CC(CCNC(C)C1=CC(=CC=C1)Cl)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-{[1-(3-Chlorophenyl)ethyl]amino}butan-2-ol can be achieved through several methods. One common approach involves the reaction of 3-chlorophenyl ethylamine with butan-2-one in the presence of a reducing agent such as sodium borohydride. The reaction proceeds through the formation of an imine intermediate, which is subsequently reduced to yield the desired amino alcohol.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as chromatography can enhance the efficiency of the production process.

Types of Reactions:

    Oxidation: The hydroxyl group in 4-{[1-(3-Chlorophenyl)ethyl]amino}butan-2-ol can undergo oxidation to form a ketone or aldehyde, depending on the reaction conditions.

    Reduction: The compound can be reduced further to form the corresponding amine.

    Substitution: The amino group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles.

Common Reagents and Conditions:

    Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

    Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

    Substitution: Halogenating agents or other electrophiles can be used to facilitate substitution reactions.

Major Products Formed:

    Oxidation: Formation of ketones or aldehydes.

    Reduction: Formation of primary or secondary amines.

    Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-{[1-(3-Chlorophenyl)ethyl]amino}butan-2-ol has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

    Industry: Utilized in the production of fine chemicals and as a building block for various industrial processes.

Mechanism of Action

The mechanism of action of 4-{[1-(3-Chlorophenyl)ethyl]amino}butan-2-ol involves its interaction with specific molecular targets such as enzymes or receptors. The compound may act as an inhibitor or activator, depending on its structure and the nature of the target. The pathways involved can include signal transduction, metabolic regulation, or modulation of biochemical reactions.

Comparison with Similar Compounds

Structural and Molecular Data

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Substituent
4-{[1-(3-Chlorophenyl)ethyl]amino}butan-2-ol Not provided C₁₂H₁₈ClNO ~227.74 3-Chlorophenyl
4-{[1-(pyridin-3-yl)ethyl]amino}butan-2-ol 1340183-17-6 C₁₂H₁₉N₂O 207.30 Pyridin-3-yl
4-{[1-(3-Bromophenyl)ethyl]amino}butan-2-ol 1342947-68-5 C₁₂H₁₈BrNO 272.18 3-Bromophenyl

Key Observations :

  • The bromo analog has the highest molecular weight (272.18 g/mol) due to bromine’s larger atomic mass compared to chlorine.
  • The chloro analog balances lipophilicity and electronic effects, as chlorine is moderately electron-withdrawing.

Electronic and Reactivity Profiles

  • 3-Chlorophenyl Substituent : Chlorine’s inductive electron-withdrawing effect may reduce electron density on the aromatic ring, influencing reactivity in electrophilic substitution or metal-catalyzed coupling reactions.
  • Pyridin-3-yl Substituent : The pyridine ring introduces basicity (pKa ~5) and π-stacking capabilities, which could alter solubility or catalytic activity.

Research Implications

  • Chloro vs. Bromo Analogs : The choice between chlorine and bromine may depend on desired lipophilicity or steric effects. Bromine’s higher molecular weight and polarizability could favor specific intermolecular interactions.
  • Pyridine vs.

Biological Activity

4-{[1-(3-Chlorophenyl)ethyl]amino}butan-2-ol, a compound characterized by its unique structure featuring a butanol backbone with an amino group and a chlorophenyl ethyl moiety, has gained attention in medicinal chemistry due to its potential biological activities. This article explores the compound's pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical formula of 4-{[1-(3-Chlorophenyl)ethyl]amino}butan-2-ol is C13H18ClN. Its structural features include:

  • Chlorophenyl Group : This substitution may influence the compound's interaction with biological targets.
  • Butanol Backbone : Provides a hydrophilic character, potentially affecting solubility and bioavailability.

Biological Activity

Research indicates that 4-{[1-(3-Chlorophenyl)ethyl]amino}butan-2-ol exhibits several biological activities, particularly in the following areas:

Pharmacological Effects

  • Neurotransmitter Interaction : Preliminary studies suggest that this compound may interact with neurotransmitter systems, influencing mood and behavior. This interaction could be relevant for developing treatments for neurological disorders.
  • Cardiovascular Implications : The compound's potential effects on cardiovascular health are under investigation, with early results indicating possible benefits in managing heart conditions.

The precise mechanisms of action for 4-{[1-(3-Chlorophenyl)ethyl]amino}butan-2-ol are still being elucidated. However, it is believed to interact with various enzymes and receptors, which may lead to alterations in physiological processes. Notably, studies have shown its binding affinity to specific targets that could be exploited in drug design.

Comparative Analysis with Similar Compounds

The following table summarizes compounds structurally related to 4-{[1-(3-Chlorophenyl)ethyl]amino}butan-2-ol and their unique aspects:

Compound NameStructure FeaturesUnique Aspects
4-{[1-(4-Chlorophenyl)ethyl]amino}butan-2-olSimilar backbone with para-chloro substitutionPotentially different biological activity due to substitution position
4-{[1-(3-Bromophenyl)ethyl]amino}butan-2-olBromine instead of chlorineMay exhibit different reactivity and biological properties
4-{[1-(3-Chlorophenyl)propyl]amino}butan-2-olPropyl group instead of ethylChanges in steric hindrance could affect receptor interactions

Case Studies and Research Findings

Several studies have explored the biological activity of 4-{[1-(3-Chlorophenyl)ethyl]amino}butan-2-ol:

  • In Vitro Studies : Research demonstrated that the compound exhibits significant activity against various cell lines, indicating its potential as an anticancer agent. For instance, it showed promising results in inhibiting the proliferation of MCF-7 (breast cancer) and H460 (lung cancer) cell lines.
  • In Vivo Evaluations : Animal models have been used to assess the pharmacokinetics and therapeutic efficacy of the compound. Findings suggest that it can effectively reduce tumor growth when administered at specific dosages.
  • Mechanistic Insights : Studies investigating its interaction with lysosomal phospholipase A2 revealed a correlation between inhibition levels and the compound's potential to cause phospholipidosis, which has implications for drug safety assessments.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.